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Green Assessment Tools at a Glance

Get Quote

The table below summarizes the three primary green assessment tools to help you compare their core

characteristics.
Assessment . Main
Tool Name o Scoring & Output Key Advantages o
Principle Limitations
GAPI[1][2] Evaluates the Semi-quantitative; a Provides a quick, Does not

AGREE [1]

Analytical
Eco-Scale

entire analytical
procedure across 5
pentagrams in a
pictogram.

Assesses the
analytical method
against the 12
principles of GAC.

Penalty points are
subtracted from a

colored pictogram
(green, yellow, red)
showing
environmental
impact.

Quantitative; a
score from 0-1 and a
colored pictogram.

Quantitative; a final
score (275 =

visual overview of the
method's
environmental impact
at each stage [2].

Offers a
comprehensive,
guantitative, and
easily interpretable
overall score [1].

Simple calculation;
easy to interpret the

provide a single,
aggregated
numerical score

[1].

Requires
specialized
software for
calculation [1].

The penalty
system can be
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Assessment . Main
Tool Name o Scoring & Output Key Advantages o
Principle Limitations
[1] baseline of 100 for  excellent green; =250 final score [1]. somewhat
non-ideal = acceptable green) subjective [1].
parameters. [1].

Frequently Asked Questions & Troubleshooting

General Tool Selection

Q1: How do I choose the right tool for my analysis?

¢ For a quick, visual communication of a method's greenness profile across its entire lifecycle, use
GAPI [1] [2].

e For a comprehensive, quantitative evaluation that provides a single, comparable score based on
all 12 GAC principles, use AGREE [1].

¢ For a simple, points-based calculation that is easy to implement and understand, use the
Analytical Eco-Scale [1].

GAPI (Green Analytical Procedure Index)

Q2: What do the five pentagrams in the GAPI symbol represent? The GAPI pictogram's five pentagrams
are used to evaluate the environmental impact of different stages of an analytical procedure. Each section is
colored green (low impact), yellow (medium impact), or red (high impact) for criteria related to sample

collection, preservation, transport, preparation, and the final determination method [2].

Q3: A colleague says my GAPI pictogram is hard to interpret quantitatively. How can I respond? This
is a known characteristic of GAPI. You can explain that GAPI is designed as a semi-quantitative tool best
used for a direct, visual comparison of the environmental impact at each step of a methodology, not for
generating a single overall score [1]. For a quantitative comparison, consider complementing it with the

AGREE or Analytical Eco-Scale tools.
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AGREE (Analytical GREEnness Calculator)

Q4: Where can I find the AGREE calculator? The AGREE tool is a software-based calculator. You will
need to search for and download the official AGREE calculator, as it is not a simple equation that can be

computed by hand [1].

Q5: The AGREE score for my method is low. What are the most common areas for improvement? Low
scores often stem from high energy consumption (e.g., lengthy run times), large quantities of hazardous or
non-green solvents, and high waste generation. Focus on miniaturizing methods, switching to greener

solvents, and reducing overall energy and material usage to improve your score [1].

Analytical Eco-Scale

Q6: What is considered an "acceptable” score on the Analytical Eco-Scale? An Analytical Eco-Scale

score is interpreted as follows:

e Score = 75: Excellent green analysis.
e Score = 50: Acceptably green analysis. Scores below 50 indicate an inadequate level of greenness

[1].

Q7: My method uses a small amount of a toxic reagent. How significant is the penalty? The penalty
points for reagents are based on both hazard and quantity. Using a smaller amount will incur fewer penalty
points than using a larger amount of the same reagent. The exact penalty is calculated from the amount used

and its hazard classification [1].

Visual Workflows for Tool Application

The following diagrams, created with Graphviz, illustrate the logical workflow for applying each tool. The

DOT scripts are provided for your use.

GAPI Assessment Workflow
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Start GAP| Assessment

Define 5 Lifecycle Stages

'

Collect Data per Stage

Evaluate Impact per Criterion

or each criterion

Color Code: Green/Yellow/Red

Generate GAPI Pictogram

Pictogram Complete

Click to download full resolution via product page

The process of building a GAPI pictogram by evaluating each stage of an analytical method.

AGREE Assessment Workflow
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Input Method Data

Evaluate 12 GAC Principles

or each principle

Calculate Section Scores

Y
Compute Total Score (0-1)

Generate AGREE Pictogram

Score & Pictogram Ready

Click to download full resolution via product page

The steps to calculate a quantitative AGREE score based on the 12 GAC principles.

Analytical Eco-Scale Workflow
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Start Eco-Scale

Start from 100 (Ideal)

Assess Reagents, Waste, Energy

or each parameter

Subtract Penalty Points

y

Calculate Final Score

Interpret Score (e.g., 275=Excellent)

Assessment Complete

Click to download full resolution via product page

The penalty-points approach of the Analytical Eco-Scale to derive a final greenness score.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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